Cas no 933743-05-6 (6-Phenyl-1,4-oxazepane)

• Product Name: 6-Phenyl-1,4-oxazepane
• CAS No: 933743-05-6
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 4720433
• Update Time: 2023-10-12

6-Phenyl-1,4-oxazepane Chemical and Physical Properties

Names and Identifiers

• 6-Phenyl-1,4-oxazepane
• Hexahydro-6-phenyl-1,4-oxazepine (ACI)

• Inchi： 1S/C11H15NO/c1-2-4-10(5-3-1)11-8-12-6-7-13-9-11/h1-5,11-12H,6-9H2
• InChI Key： UGDVVWKTZMZNES-UHFFFAOYSA-N
• SMILES： O1CC(C2C=CC=CC=2)CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 143
• Topological Polar Surface Area: 21.3